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Compound of Interest

Compound Name: SRI 31215 TFA

Cat. No.: B610992 Get Quote

The following provides essential safety and logistical information for the proper disposal of SRI
31215 TFA, a research chemical. Adherence to these procedural guidelines is critical to ensure

personnel safety and environmental protection.

Safety and Hazard Information
SRI 31215 TFA is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1]. Therefore, it is imperative to prevent its release into the environment and to

handle it with appropriate personal protective equipment (PPE).

Quantitative Hazard Data Summary

Hazard
Classification

Category Hazard Statement
Precautionary
Statement Codes

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

P264, P270, P301 +

P312, P330, P501

Acute Aquatic Toxicity Category 1
H400: Very toxic to

aquatic life
P273, P391, P501

Chronic Aquatic

Toxicity
Category 1

H410: Very toxic to

aquatic life with long

lasting effects

P273, P391, P501
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This protocol outlines the step-by-step procedure for the safe disposal of SRI 31215 TFA. This

procedure is in line with general best practices for the disposal of hazardous laboratory

chemicals[2][3][4].

Materials Required:

Appropriate Personal Protective Equipment (PPE):

Safety goggles with side-shields[1]

Chemical-resistant gloves (e.g., nitrile)[5]

Impervious clothing (lab coat)[1]

Designated hazardous waste container, properly labeled[4][5]

Chemical fume hood[6][7]

Spill kit with absorbent material[1][7]

Procedure:

Personnel Protection: Before handling SRI 31215 TFA, ensure you are wearing the

appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat. All

handling of the compound, including preparation for disposal, should be conducted in a well-

ventilated chemical fume hood[6][7].

Waste Segregation:

Do not mix SRI 31215 TFA waste with other waste streams unless explicitly approved by

your institution's Environmental Health and Safety (EHS) department.

Keep solid and liquid waste containing SRI 31215 TFA separate.

Containerization of Waste:

Place all waste containing SRI 31215 TFA into a designated, leak-proof, and compatible

hazardous waste container[4].
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The container must be clearly labeled as "Hazardous Waste" and list "SRI 31215 TFA" as

a component[4]. Ensure the original container label is intact and legible if it is being used

for disposal[3].

Keep the waste container securely closed when not in use[4][5][6].

Disposal of Pure Compound:

If disposing of unused or expired SRI 31215 TFA, it should be in its original container if

possible[3].

Ensure the container is tightly sealed and properly labeled for hazardous waste collection.

Disposal of Contaminated Materials:

Any materials, such as pipette tips, gloves, or absorbent pads, that have come into contact

with SRI 31215 TFA must be disposed of as hazardous waste.

Place these contaminated materials in the designated solid hazardous waste container.

Aqueous Solutions:

Do not dispose of SRI 31215 TFA solutions down the drain.[2][4][5][8] The compound is

very toxic to aquatic life[1].

Collect all aqueous waste containing SRI 31215 TFA in a designated liquid hazardous

waste container.

Spill Cleanup:

In the event of a spill, immediately alert personnel in the area.

Contain the spill using an inert absorbent material from a spill kit[1][7].

Collect the absorbed material and place it in the designated solid hazardous waste

container.
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Decontaminate the spill area according to your laboratory's standard operating

procedures.

Waste Collection:

Store the sealed and labeled hazardous waste container in a designated, well-ventilated,

and secure area until it is collected by your institution's EHS or a licensed hazardous

waste disposal contractor[1][9].

Follow your institution's specific procedures for requesting a hazardous waste pickup[5].

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of SRI 31215 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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